Cas no 676326-98-0 (Benzamide, 4-amino-N-methyl-N-(1-methyl-4-piperidinyl)-)

• Product Name: Benzamide, 4-amino-N-methyl-N-(1-methyl-4-piperidinyl)-
• CAS No: 676326-98-0
• MF: C₁₄H₂₁N₃O
• MW: 247.336043119431
• CID: 1720473
• PubChem ID: 16781482
• Update Time: 2025-04-21

Benzamide, 4-amino-N-methyl-N-(1-methyl-4-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-amino-N-methyl-N-(1-methyl-4-piperidinyl)-
• 4-amino-N-methyl-N-(1-methyl-4-piperidinyl)Benzamide
• ANXATSPYJWUNAV-UHFFFAOYSA-N
• DA-21424
• 4-amino-N-methyl-N-(1-methyl-piperidin-4-yl)-benzamide
• AKOS000136887
• 676326-98-0
• SCHEMBL1164100

• Inchi： 1S/C14H21N3O/c1-16-9-7-13(8-10-16)17(2)14(18)11-3-5-12(15)6-4-11/h3-6,13H,7-10,15H2,1-2H3
• InChI Key： ANXATSPYJWUNAV-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)N)N(C)C1CCN(C)CC1

Computed Properties

• Exact Mass: 247.16863
• Monoisotopic Mass: 247.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.6Ų

Experimental Properties

• PSA: 49.57